3-amino-5,7-dimethylisoxazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione

• CAS No.: 78932-78-2
• Molecular Formula: C7H8N4O3
• Molecular Weight: 196.16 g/mol
• IUPAC Name: 3-amino-5,7-dimethyl-[1,2]oxazolo[3,4-d]pyrimidine-4,6-dione
• InChI: InChI=1S/C7H8N4O3/c1-10-5-3(4(8)14-9-5)6(12)11(2)7(10)13/h8H2,1-2H3
• InChI Key: FSIUOVVEBJPIEV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NOC(=C2C(=O)N(C1=O)C)N

Description

3-amino-5,7-dimethylisoxazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione is a useful research compound. Its molecular formula is C7H8N4O3 and its molecular weight is 196.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.4 g of 6-chloro-5-cyano-1,3-dimethyluracil was stirred together with a mixture of 150 ml of methanol, 6.0 g of sodium acetate trihydrate and 3.0 g of hydroxylamine hydrochloride at room temperature for 3 hours. Resulting precipitates were recovered by filtration and washed with 10 ml of water twice and then with 5 ml of methanol. The precipitates were recrystallized from dimethylformamide-water to give 1.2 g of light yellow prisms, melting point: 280°-284° C. (decomp.). Ultraviolet absorption spectrum: λmax H2O 266 nm (ε=8780)